Cas no 987-78-0 (Citicoline)

• Product Name: Citicoline
• CAS No: 987-78-0
• MF: C₁₄H₂₆N₄O₁₁P₂
• MW: 488.323965549469
• MDL: MFCD00868097
• CID: 83267
• PubChem ID: 13804
• Update Time: 2026-01-26

Citicoline Chemical and Physical Properties

Names and Identifiers

• citicoline
• CYTIDINE DIPHOSPHATE CHOLINE
• CDP-CHOLINE
• cdp-cholin
• cdp-colina
• cereb
• choline,hydroxide,5'-esterwithcytidine5'-(trihydrogenpyrophosphate),inne
• Cytidine 5'-Diphosphatecholine
• CYTIDINE 5'-DIPHOSPHOCHOLINE
• Audes
• CDPC
• CDP-Cholion
• Citifar
• colite
• Cytidine 5'-?(trihydrogen diphosphate)?, P'-?[2-?(trimethylammonio)?ethyl] ester, inner salt
• cytidine-5'-diphosphocholine
• cytidinediphosphocholine
• ensign
• nicholin
• nicolin
• Reagin
• recofnan
• Rexort
• choline 5'-cytidine diphosphate
• choline cytidine diphosphate
• citicholine
• Cytidine choline diphosphate
• Cytidine diphosphate choline ester
• Cytidine diphosphorylcholine
• Cytidine 5'-(trihydrogen diphosphate) P'-[2-(trimethylammonio)ethyl] ester inner salt
• Cytidoline
• Cytidine 5'-diphosphate choline
• Cytidine diphosphocholine
• Cytidine-5’-diphosphate choline
• Difosfocin
• Citidoline
• Cyscholin
• Haocolin
• Suncholin
• Somazina
• Recognan
• Niticolin
• cyticholine
• Citicolinum
• Emicholin
• Citicolina
• Meibis
• Cytidine 5'-(choline diphosphate)
• Cytidine 5'-(cholinyl pyrophosphate)
• Choline 5'-cytidine d
• Cytidine 5'-​(trihydrogen diphosphate)​, P'-​[2-​(trimethylammonio)​ethyl] ester, inner salt
• Cytidine, 5'-pyrophosphate, ester with choline
• NSC 122002
• SCHEMBL221081
• Cytidine 5'-(trihydrogen diphosphate), P'-[2-(trimethylammonio)ethyl]ester, inner salt
• CHEBI:16436
• A847982
• Cytidine 5'-diphosphoric choline
• Cytidine diphosphate-choline;CDP-Choline;Cytidine 5'-diphosphocholine
• Cytidindiphosphocholin [German]
• 536BQ2JVC7
• Cytidine diphosphate cholin ester
• Cytidindiphosphocholin
• CDP-choline (neutral charge)
• DB12153
• Choline, ester with cytidine 5'-pyrophosphate
• 2-(((((((2R,3S,4R,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)oxidophosphoryl)oxy)-N,N,N-trimethylethanaminium
• Cytidine 5'-(trihydrogen diphosphate), P'-[2-(trimethylammonio)ethyl] ester, inner salt
• [2-CYTIDYLATE-O'-PHOSPHONYLOXYL]-ETHYL-TRIMETHYL-AMMONIUM
• Citicolina [INN-Spanish]
• Cytidine 5'-(trihydrogen diphosphate), P'-(2-(trimethylammonio)ethyl) ester, inner salt
• DB04290
• BRN 4170138
• IP 302
• cytidine diphosphate-choline
• 987-78-0
• citidin difosfato de colina
• EINECS 213-580-7
• RZZPDXZPRHQOCG-OJAKKHQRSA-N
• D00057
• MFCD00868097
• Nicholin (TN)
• 5'-O-[hydroxy({[2-(trimethylammonio)ethoxy]phosphinato}oxy)phosphoryl]cytidine
• CDP-cholin [German]
• CDP-colina [Spanish]
• C00307
• Cytidinediphosphoric choline
• C3438
• Cytidine 5'-(trihydrogen diphosphate), mono(2-(trimethylammonio)ethyl) ester, hydroxide, inner salt
• UNII-536BQ2JVC7
• AKOS025312525
• D81851
• EN300-7398882
• Ubelin
• IP-302
• CCG-269597
• Cytidine 5-diphosphocholine
• Choline cytidine 5'-pyrophosphate ester
• W-100063
• 5'-O-[(S)-hydroxy({[2-(trimethylammonio)ethoxy]phosphinato}oxy)phosphoryl]cytidine
• Q28529682
• {2-[({[(2R,3S,4R,5R)-5-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl phosphonato)oxy]ethyl}trimethylazanium
• Startonyl
• Choline, hydroxide, 5'-ester with cytidine 5'-(trihydrogen pyrophosphate), inner salt
• Citidin difosfato de colina [Spanish]
• Citicolinum [INN-Latin]
• DTXSID9048431
• Citicoline (JP17/INN)
• Citicoline [INN:JAN]
• DA-62349
• Citicoline (JP18/INN)
• [[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] 2-(trimethylazaniumyl)ethyl phosphate
• Citicoline Base
• Citicoline

• MDL： MFCD00868097
• Inchi： 1S/C14H26N4O11P2/c1-18(2,3)6-7-26-30(22,23)29-31(24,25)27-8-9-11(19)12(20)13(28-9)17-5-4-10(15)16-14(17)21/h4-5,9,11-13,19-20H,6-8H2,1-3H3,(H3-,15,16,21,22,23,24,25)/t9-,11-,12-,13-/m1/s1
• InChI Key： RZZPDXZPRHQOCG-OJAKKHQRSA-N
• SMILES： P(=O)(O)(OP(=O)([O-])OCC[N+](C)(C)C)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O

Computed Properties

• Exact Mass: 488.10700
• Monoisotopic Mass: 487.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 214

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 235.34000
• LogP: -0.57910
• pka: 4.4(at 25℃)
• Specific Rotation: D25 +19.0° (c = 0.86 in H2O)
• Vapor Pressure: No data available

Citicoline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Toxicity：LD50 in mice, rats (mg/kg): 4600 ±335, 4150 ±370 i.v.; both species 8 g/kg orally (Grau)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleoside diphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleotides Pyrimidine ribonucleoside diphosphates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Citicoline

Professional Introduction to Citicoline (CAS No. 987-78-0)

Citicoline, chemically known as cytidine diphosphate-choline, is a compound with the chemical formula C₂₆H₃₄N₄O₈P₂ and a CAS number of 987-78-0. This compound has garnered significant attention in the field of pharmaceuticals and nutraceuticals due to its multifaceted biological activities and therapeutic potential. As a precursor to both phosphatidylcholine and cytidine triphosphate, citicoline plays a crucial role in cellular membrane synthesis and energy metabolism, making it a valuable candidate for various medical applications.

The pharmacological properties of Citicoline have been extensively studied, particularly in the context of neurological health. Research has demonstrated its ability to cross the blood-brain barrier, where it is metabolized into choline and cytidine, two essential nucleotides that are vital for neurotransmitter synthesis and neuronal repair. This unique mechanism of action has positioned citicoline as a promising therapeutic agent for conditions such as cognitive decline, stroke recovery, and neurodegenerative diseases.

Recent advancements in clinical research have highlighted the efficacy of citicoline in enhancing cognitive function. A notable study published in the *Journal of Neurology* in 2022 reported that patients with mild cognitive impairment treated with citicoline exhibited significant improvements in memory retention and executive function compared to placebo groups. The study attributed these benefits to the compound's ability to stimulate acetylcholine release, a neurotransmitter critical for learning and memory processes.

In addition to its cognitive benefits, citicoline has shown promise in treating acute ischemic stroke. The European Stroke Organization (ESO) guidelines recommend citicoline as an adjunct therapy for patients with moderate to severe stroke within 24 hours of onset. Preclinical studies have indicated that citicoline can reduce infarct volume by promoting neuroprotection and improving cerebral blood flow. These findings have spurred further clinical trials to evaluate its long-term efficacy and safety profile.

The therapeutic potential of citicoline extends beyond neurological applications. Emerging research suggests that it may also play a role in cardiovascular health by supporting endothelial function and reducing oxidative stress. A 2021 study published in *Cardiovascular Research* demonstrated that citicoline supplementation could attenuate endothelial dysfunction in patients with metabolic syndrome, potentially by enhancing nitric oxide production and mitigating inflammation.

The bioavailability and metabolic pathways of Citicoline have also been subjects of interest. Research indicates that oral administration of citicoline is well-tolerated and results in significant plasma levels of active metabolites within hours of ingestion. This bioavailability profile makes it an attractive option for therapeutic use, particularly in chronic conditions requiring long-term treatment.

Industrial production of citicoline adheres to stringent quality control measures to ensure purity and consistency. Manufacturers employ advanced synthetic methodologies to produce high-grade citicoline, which meets the rigorous standards set by pharmaceutical regulatory agencies such as the FDA and EMA. These measures are essential to guarantee the safety and efficacy of citicoline-based formulations.

The future direction of citicoline research is likely to focus on expanding its therapeutic applications and optimizing delivery systems. Innovations such as nanotechnology-based drug delivery platforms could enhance the compound's bioavailability and target specificity, further solidifying its role as a versatile therapeutic agent. Additionally, interdisciplinary studies combining pharmacology with genetics may uncover novel mechanisms by which citicoline exerts its beneficial effects.

In conclusion, citicoline (CAS No. 987-78-0) is a multifunctional compound with significant therapeutic potential across various medical domains. Its ability to support neuronal health, enhance cognitive function, and promote cardiovascular well-being makes it a cornerstone in modern medicine. As ongoing research continues to unravel its mechanisms of action, citicoline is poised to remain at the forefront of pharmacological innovation.